Cas no 2877763-95-4 (4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine)

• Product Name: 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine
• CAS No: 2877763-95-4
• MF: C₁₄H₂₁F₂N₅O
• MW: 313.346249341965
• CID: 5309521
• PubChem ID: 165432208
• Update Time: 2025-10-28

4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine Chemical and Physical Properties

Names and Identifiers

• F6806-7988
• AKOS040882180
• 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine
• 2877763-95-4

• Inchi： 1S/C14H21F2N5O/c15-14(16)2-6-20(7-3-14)13(22)12-1-5-19(11-12)9-10-21-8-4-17-18-21/h4,8,12H,1-3,5-7,9-11H2
• InChI Key： JOSITXPSVFMMQN-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C(C1CCN(CCN2C=CN=N2)C1)=O)F

Computed Properties

• Exact Mass: 313.17141663g/mol
• Monoisotopic Mass: 313.17141663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine

Introduction to 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine (CAS No. 2877763-95-4)

4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine, identified by its CAS number 2877763-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fluoro-substituted piperidine and pyrrolidine moieties linked via a carbonyl group. The presence of a 1H-1,2,3-triazole ring further enhances its molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural features of 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine contribute to its potential biological activity. Fluoro-substituents are well-known for their ability to modulate metabolic stability and binding affinity in drug candidates. In particular, the 4,4-difluoropiperidine scaffold has been explored in the development of kinase inhibitors and other therapeutic agents due to its favorable pharmacokinetic properties. The triazole ring, on the other hand, is a common pharmacophore in medicinal chemistry, often incorporated to enhance binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the 4,4-difluoro substituents may play a crucial role in stabilizing the transition state during enzyme-catalyzed reactions, thereby increasing the efficacy of potential drug candidates. Additionally, the pyrrolidine core is known for its versatility in drug design, offering multiple sites for functionalization to optimize bioactivity.

The carbonyl group in this compound serves as a key structural element that can participate in hydrogen bonding interactions with biological targets. This feature is particularly important in designing molecules that require precise spatial orientation within active sites. Furthermore, the ethyl chain extending from the triazole ring introduces flexibility into the molecular structure, which can be exploited to improve solubility and membrane permeability—critical factors for oral bioavailability.

One of the most compelling aspects of 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine is its potential application in modulating enzyme activity. In particular, researchers have hypothesized that this compound may exhibit inhibitory effects on certain kinases involved in cancer progression. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these enzymes with high selectivity and potency, compounds like 4,4-difluoro derivatives hold promise for developing novel therapeutic strategies.

The integration of fluorine atoms into the piperidine ring not only enhances metabolic stability but also influences electronic properties, which can be leveraged to fine-tune interactions with biological targets. Fluorine's ability to participate in dipole-dipole interactions and London dispersion forces makes it an invaluable tool in medicinal chemistry for optimizing binding affinities. Moreover, the presence of multiple fluorine atoms can lead to stereoelectronic effects that further refine molecular recognition processes.

Another area of interest lies in the exploration of triazole-containing derivatives as bioactive molecules. Triazoles have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a triazole ring into ethylpyrrolidine structures has been shown to enhance binding affinity to certain protein targets while maintaining favorable pharmacokinetic profiles. This underscores the importance of heterocyclic scaffolds in drug discovery and development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs). These interactions are critical mediators of cellular processes but are challenging to target with traditional small-molecule drugs due to their large binding surfaces and lack of well-defined binding pockets. However, 4,4-difluoro derivatives, including our compound, 2877763-95-4, offer a unique opportunity to disrupt PPIs through innovative structural design. The combination of fluoro-substituted piperidine and pyrrolidine moieties provides multiple interaction points with PPIs, potentially leading to high-affinity binders.

The synthesis of 4,4-difluoro-1-{1-[2-(1H-1,2,3-triazol-1-yl)ethyl]pyrrolidine-3-carbonyl}piperidine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the fluorinated piperidine core and cycloaddition reactions involving the triazole ring. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and scalability. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds critical to this compound's structure.

The development of novel synthetic routes has also enabled researchers to explore analogues of this compound with modified functional groups. By systematically varying substituents such as hydroxyl or amine groups, chemists can generate libraries of derivatives for high-throughput screening (HTS). HTS is an essential tool in drug discovery that allows researchers to rapidly identify compounds with promising biological activity from large chemical collections.

Evaluation of in vitro activities has revealed that derivatives similar to our target molecule exhibit potent inhibition against several kinases and other enzymes relevant to disease pathways. These findings support further investigation into their therapeutic potential through preclinical studies. Preclinical research not only assesses biochemical activity but also evaluates pharmacokinetic parameters such as absorption distribution metabolism excretion (ADME), which are critical determinants of drug feasibility.

The role of computational methods cannot be overstated when designing molecules like 2877763 derivative compounds; they provide insights into molecular properties before experimental synthesis begins, saving time resources while improving success rates during optimization phases . Molecular dynamics simulations combined quantum mechanical calculations allow prediction how these complex structures behave within biological environments providing guidance toward rational design modifications enhancing target engagement while minimizing off-target effects